Cas no 6420-22-0 (2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• CAS No: 6420-22-0
• MF: C₃₄H₂₅N₆Na₃O₁₁S₃
• MW: 858.760216474533
• CID: 515519
• Update Time: 2026-04-29

2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• TRISODIUM 5-AMINO-3-((4'-((6-AMINO-1-HYDROXY-3-SULPHONATO-2-NAPHTHYL)AZO)-3,3'-DIMETHYL (1,1'-BIPHENYL)-4-YL)AZO)-4-HYD...
• trisodium 5-amino-3-[[4'-[(6-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxynaphthalene-2,7-disulphonate
• trisodium,(3Z)-5-amino-3-[[4-[4-[(2E)-2-(6-amino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-3-methylphenyl]-2-methylphenyl]hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-amino-3-((4'-((1-hydroxy-3-sulfo-6-amino-2-naphthalenyl)azo))(3,3'-dimethyl)(1,1'-biphenyl)-4-yl)azo-, trisodium salt
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-((4'-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-3,3
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-(2-(4'-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)diazenyl)-4-hydroxy-, sodium salt (1:3)

Computed Properties

• Exact Mass: 858.04395

Experimental Properties

• PSA: 313.54